Cas no 26275-87-6 (2-Propenoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester)

• Product Name: 2-Propenoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester
• CAS No: 26275-87-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 262380
• PubChem ID: 14149717
• Update Time: 2025-07-04

2-Propenoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester
• 2,2,6,6-Tetramethyl-4-piperidinylacrylate
• 2,2,6,6-Tetramethyl-4-piperidyl acrylate
• 4-Acryloyloxy-2,2,6,6-tetramethylpiperidine
• 4-Piperidinol,2,2,6,6-tetramethyl-, acrylate (ester) (8CI)
• Acrylicacid, 2,2,6,6-tetramethyl-4-piperidyl ester (8CI)
• Fancryl FA 712HA
• PBH 4
• SCHEMBL225193
• DTXSID601247689
• 26275-87-6
• (2,2,6,6-tetramethylpiperidin-4-yl) prop-2-enoate
• 2,2,6,6-Tetramethyl-4-piperidinyl 2-propenoate
• Propenoic acid 2,2,6,6-tetramethylpiperidine-4-yl ester

• Inchi： 1S/C12H21NO2/c1-6-10(14)15-9-7-11(2,3)13-12(4,5)8-9/h6,9,13H,1,7-8H2,2-5H3
• InChI Key： BUFCQVRLKYIQJP-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Propenoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester

2-Propenoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester (CAS No. 26275-87-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound 2-Propenoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester, identified by its unique CAS No. 26275-87-6, represents a fascinating molecule with significant potential in the realms of chemical synthesis and pharmaceutical applications. This compound belongs to the class of β-tricarbonyl esters and is characterized by its structural complexity, which includes a piperidine ring and multiple alkyl substituents. The presence of these features makes it a valuable intermediate in organic synthesis and a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to serve as a versatile building block in the synthesis of more complex molecules. The β-tricarbonyl ester structure inherent in 2-Propenoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester allows for facile functionalization at multiple sites. This property is particularly useful in the development of novel pharmaceuticals, where precise control over molecular architecture is essential for achieving desired biological activities. Recent advancements in synthetic methodologies have further highlighted the utility of this compound as a precursor in constructing intricate scaffolds.

The piperidine moiety within the molecule is another key feature that contributes to its appeal in pharmaceutical research. Piperidine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The specific substitution pattern in 2,2,6,6-tetramethyl-4-piperidinyl ester enhances its potential as a pharmacophore by providing steric and electronic properties that can modulate receptor interactions. This has led to increased interest in exploring its derivatives as lead compounds for drug discovery.

In recent years, there has been growing attention on the development of innovative synthetic routes to optimize the production of CAS No. 26275-87-6. Researchers have been leveraging modern techniques such as transition metal-catalyzed reactions and flow chemistry to improve yield and purity. These advancements not only make the compound more accessible but also open up new avenues for its application in industrial-scale synthesis. The efficiency of these methods aligns with the global push towards sustainable and green chemistry practices.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of 2-Propenoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester. Studies have demonstrated that modifications to the piperidine ring can significantly alter biological activity. For instance, certain analogs have shown promise in preclinical models as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural flexibility offered by this compound allows medicinal chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability.

Moreover, the compound’s stability under various conditions makes it an attractive candidate for formulation into drug products. Its resistance to degradation under physiological conditions ensures that it can be effectively incorporated into dosage forms without losing potency. This stability is further enhanced by the presence of bulky alkyl groups that protect the reactive sites from unwanted side reactions.

The role of computational chemistry in studying CAS No. 26275-87-6 cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions are crucial for designing derivatives with enhanced pharmacological profiles. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

Recent research has also highlighted the potential of 2-Propenoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester in materials science applications beyond pharmaceuticals. Its unique structural features make it suitable for use as a monomer or crosslinking agent in polymer synthesis. These polymers exhibit interesting properties such as thermal stability and mechanical strength, making them valuable in various industrial applications.

The environmental impact of synthesizing and utilizing CAS No. 26275-87-6 is another area of growing concern and interest. Efforts are underway to develop eco-friendly synthetic routes that minimize waste generation and energy consumption. Green chemistry principles are being applied to optimize processes for producing this compound sustainably while maintaining high yields and purity standards.

In conclusion,CAS No. 26275-87-6 (2-Propenoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester) stands out as a multifaceted compound with significant implications across multiple sectors of chemical research and pharmaceutical development. Its structural versatility makes it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications and synthetic strategies for this compound,its importance is likely to grow even further, driving innovation in both academic laboratories and industrial settings.